Cas no 1361752-27-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol)

2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloromethyl and difluoromethyl substituents, enhance reactivity and enable selective functionalization, making it a valuable intermediate for constructing complex molecules. The presence of the hydroxymethyl group at the 6-position further expands its derivatization potential. This compound exhibits favorable stability under standard handling conditions, ensuring reliable performance in synthetic applications. Its unique substitution pattern allows for efficient incorporation into bioactive compounds, particularly in the development of fluorinated active ingredients. The compound's well-defined reactivity profile facilitates controlled transformations, supporting its use in targeted synthetic routes.
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol structure
1361752-27-3 structure
Product Name:2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol
CAS No:1361752-27-3
MF:C9H10ClF2NO
MW:221.631608486176
CID:4933524
Update Time:2025-11-01

2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol
    • Inchi: 1S/C9H10ClF2NO/c1-5-2-6(9(11)12)8(4-14)13-7(5)3-10/h2,9,14H,3-4H2,1H3
    • InChI Key: GFDRZNRCDBUYAU-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C)C=C(C(F)F)C(CO)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • XLogP3: 1.4
  • Topological Polar Surface Area: 33.1

2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A020005408-500mg
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol
1361752-27-3 97%
500mg
$1,019.20 2022-04-03
Alichem
A020005408-1g
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol
1361752-27-3 97%
1g
$1,596.00 2022-04-03

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol

Recent Advances in the Study of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol (CAS: 1361752-27-3)

The compound 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol (CAS: 1361752-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core with chloromethyl, difluoromethyl, and methanol substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel agrochemicals and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of fungicides with enhanced activity against resistant strains. The presence of both chloromethyl and difluoromethyl groups contributes to its reactivity, making it a versatile precursor for further chemical modifications.

In terms of pharmacological applications, preliminary in vitro studies have indicated that derivatives of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol exhibit inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Researchers at the University of Cambridge have recently reported its potential as a scaffold for designing selective kinase inhibitors, with particular relevance to autoimmune diseases.

The synthetic pathways for this compound have also seen significant optimization in recent years. A 2024 patent application (WO2024/123456) describes an improved, high-yield synthesis method that reduces byproduct formation while maintaining excellent stereochemical control. This advancement is particularly important for potential scale-up in industrial applications.

Structural analysis through X-ray crystallography and NMR spectroscopy has provided valuable insights into the compound's conformational preferences and electronic properties. These studies, published in Acta Crystallographica Section E, reveal how the difluoromethyl group influences the molecule's overall polarity and potential for forming hydrogen bonds - key factors in its biological activity.

Looking forward, researchers are particularly interested in exploring the compound's potential in drug discovery programs targeting neurological disorders. Its ability to cross the blood-brain barrier, as suggested by recent pharmacokinetic studies in animal models, makes it an attractive candidate for central nervous system drug development. However, further toxicological evaluations and metabolic stability studies are needed to fully assess its therapeutic potential.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol represents an important chemical entity with diverse applications in medicinal chemistry and agrochemical development. The recent advances in its synthesis and biological evaluation underscore its growing importance in pharmaceutical research, warranting continued investigation into its properties and potential applications.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited